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Introduction
Dicetyl phosphate (DCP), also known as dihexadecyl phosphate, is a synthetic, negatively

charged phospholipid widely utilized in the formulation of drug delivery systems.[1] Its

amphiphilic nature, comprising a hydrophilic phosphate head and two hydrophobic cetyl (C16)

tails, allows it to integrate seamlessly into lipid-based nanocarriers such as liposomes and

niosomes.[1][2] The primary role of DCP is to impart a negative surface charge, which is crucial

for enhancing the stability and modifying the performance of these delivery vehicles.[3][4] By

preventing aggregation through electrostatic repulsion, DCP improves the colloidal stability of

the formulation, leading to a longer shelf-life and more predictable in vivo behavior.[4][5]

Furthermore, this negative charge can enhance the encapsulation efficiency of certain drugs

and influence the interaction of the carrier with biological membranes.[3]

Key Applications in Drug Delivery
The unique properties of dicetyl phosphate make it a versatile excipient in several advanced

drug delivery platforms:

Liposomal Formulations: DCP is commonly incorporated into the lipid bilayer of liposomes to

create anionic vesicles.[1] These negatively charged liposomes exhibit reduced clearance by

the reticuloendothelial system (RES) and can be tailored for targeted delivery of

therapeutics, including anticancer drugs and genetic materials like siRNA.[6][7][8]
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Niosomal Formulations: In niosomes, which are vesicles formed from non-ionic surfactants,

DCP acts as a charge-inducing agent to enhance stability and drug entrapment.[3] These

systems are particularly promising for topical and transdermal drug delivery, where DCP can

improve skin permeation.[1][9]

Vaccine Adjuvants: Liposomes containing DCP have been proposed as potent adjuvants in

vaccine formulations.[10] The negative charge and particulate nature of these liposomes can

help stimulate a stronger and more sustained immune response to the co-administered

antigen.[11][12]

Topical Systems: Beyond niosomes, DCP is used in various cosmetic and dermatological

creams and lotions as an emulsifier and texturizing agent, helping to stabilize oil-in-water

emulsions and ensure the uniform distribution of active ingredients.[13]

Role of Dicetyl Phosphate in Vesicle Stabilization
Dicetyl phosphate's primary function is to confer a negative zeta potential to the surface of

vesicles. This creates electrostatic repulsion between particles, preventing them from

aggregating and fusing, which is a common cause of physical instability in colloidal drug

delivery systems.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.wisdomlib.org/concept/dicetyl-phosphate
https://www.caymanchem.com/product/25727/dihexadecyl-phosphate
https://pmc.ncbi.nlm.nih.gov/articles/PMC4896846/
https://cymitquimica.com/products/3D-CAA19763/dicetyl-phosphate/
https://www.cdc.gov/vaccine-safety/about/adjuvants.html
https://www.malvernpanalytical.com/fr/learn/knowledge-center/insights/vaccine-adjuvants-size-and-charge-for-alum
https://www.specialchem.com/cosmetics/inci-ingredients/dicetyl-phosphate
https://www.benchchem.com/product/b1193897?utm_src=pdf-body
https://www.benchchem.com/product/b1193897?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Without Dicetyl Phosphate

With Dicetyl Phosphate

Vesicle

Aggregation

Vesicle

Anionic
Vesicle

Stable
Dispersion

Repulsion

Anionic
Vesicle Repulsion

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Physicochemical Characterization 6. Functional Characterization

1. Preparation of Materials
(Lipids, Drug, Solvents)

2. Formulation
(e.g., Thin-Film Hydration)

3. Size Reduction
(Sonication / Extrusion)

4. Purification
(Dialysis / Centrifugation)

Size & PDI
(DLS) Zeta Potential Morphology

(TEM) Encapsulation Efficiency In Vitro Release Stability Study

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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